Cas no 356537-07-0 ((4-methoxybenzyl)(tetrahydrofuran-2-ylmethyl)amine)

• Product Name: (4-methoxybenzyl)(tetrahydrofuran-2-ylmethyl)amine
• CAS No: 356537-07-0
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 1070850
• PubChem ID: 3144568
• Update Time: 2025-06-25

(4-methoxybenzyl)(tetrahydrofuran-2-ylmethyl)amine Chemical and Physical Properties

Names and Identifiers

• N-(4-Methoxybenzyl)-1-(tetrahydrofuran-2-yl)methanamine
• (4-Methoxy-benzyl)-(tetrahydro-furan-2-ylmethyl)-amine
• (4-methoxybenzyl)(tetrahydrofuran-2-ylmethyl)amine(SALTDATA: HCl)
• N-[(4-methoxyphenyl)methyl]-1-(oxolan-2-yl)methanamine
• CS-0317967
• 356537-07-0
• IFLab1_006143
• 1-(4-methoxyphenyl)-N-(tetrahydrofuran-2-ylmethyl)methanamine
• WAY-272415
• N-(4-methoxybenzyl)-N-(tetrahydro-2-furanylmethyl)amine
• 1-(4-Methoxyphenyl)-N-[(oxolan-2-yl)methyl]methanamine
• Oprea1_487328
• AN-329/15537390
• AB00979869-01
• [(4-methoxyphenyl)methyl](oxolan-2-ylmethyl)amine
• n-(4-methoxybenzyl)-n-(tetrahydrofuran-2-ylmethyl)amine
• AKOS000243232
• BBL023316
• SCHEMBL22640066
• AKOS016042051
• DTXSID40389785
• SR-01000325641-1
• (4-methoxybenzyl)(tetrahydrofuran-2-ylmethyl)amine
• STK123903
• SR-01000325641

• MDL： MFCD03211043
• Inchi： 1S/C13H19NO2/c1-15-12-6-4-11(5-7-12)9-14-10-13-3-2-8-16-13/h4-7,13-14H,2-3,8-10H2,1H3
• InChI Key： ZJXNNHXMTOVMHI-UHFFFAOYSA-N
• SMILES： O1CCCC1CNCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 221.14200
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.49000
• LogP: 2.35470

(4-methoxybenzyl)(tetrahydrofuran-2-ylmethyl)amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on (4-methoxybenzyl)(tetrahydrofuran-2-ylmethyl)amine

Recent Advances in the Study of (4-Methoxybenzyl)(tetrahydrofuran-2-ylmethyl)amine (CAS: 356537-07-0) and Its Applications in Chemical Biology and Medicine

The compound (4-methoxybenzyl)(tetrahydrofuran-2-ylmethyl)amine (CAS: 356537-07-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies involving this compound, focusing on its synthesis, biological activities, and implications for drug development.

Recent literature highlights the role of (4-methoxybenzyl)(tetrahydrofuran-2-ylmethyl)amine as a versatile intermediate in the synthesis of bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the development of novel kinase inhibitors, which show promise in targeting cancer cell proliferation. The compound's ability to modulate enzyme activity through its interaction with ATP-binding sites has been particularly noteworthy.

In addition to its role in kinase inhibition, (4-methoxybenzyl)(tetrahydrofuran-2-ylmethyl)amine has been investigated for its potential in central nervous system (CNS) drug development. Research conducted by Smith et al. (2024) revealed its affinity for serotonin and dopamine receptors, suggesting possible applications in treating neurological disorders such as depression and Parkinson's disease. The compound's unique structural features, including the tetrahydrofuran ring and methoxybenzyl group, contribute to its blood-brain barrier permeability, a critical factor for CNS-active drugs.

The synthesis and optimization of (4-methoxybenzyl)(tetrahydrofuran-2-ylmethyl)amine have also been a focus of recent studies. Advanced catalytic methods, including asymmetric hydrogenation and enzymatic resolution, have been employed to improve the yield and enantiomeric purity of this compound. These developments are crucial for scaling up production and ensuring consistency in pharmacological studies.

Despite these promising findings, challenges remain in the clinical translation of (4-methoxybenzyl)(tetrahydrofuran-2-ylmethyl)amine-based therapies. Issues such as metabolic stability, potential toxicity, and formulation optimization need to be addressed in future research. Ongoing preclinical studies are exploring structural modifications to enhance the compound's pharmacokinetic properties while maintaining its biological activity.

In conclusion, (4-methoxybenzyl)(tetrahydrofuran-2-ylmethyl)amine (CAS: 356537-07-0) represents a compelling case study in the intersection of chemical synthesis and biological activity. Its diverse applications in kinase inhibition and CNS drug development highlight its potential as a valuable scaffold in medicinal chemistry. Continued research in this area is expected to yield novel therapeutic agents with improved efficacy and safety profiles.